Cas no 1270427-03-6 (5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine)

• Product Name: 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine
• CAS No: 1270427-03-6
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6387581
• PubChem ID: 84031612
• Update Time: 2025-06-08

5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine
• EN300-1895566
• 1270427-03-6

• Inchi： 1S/C10H13BrN2O/c1-14-10-8(5-7(11)6-13-10)9-3-2-4-12-9/h5-6,9,12H,2-4H2,1H3
• InChI Key： ORWRMEMBKRPPRE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1CCCN1)OC

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine

Introduction to 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine (CAS No. 1270427-03-6) and Its Emerging Applications in Chemical Biology

5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine, identified by its CAS number 1270427-03-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the pyridine class, a core scaffold widely recognized for its pharmacological versatility and biological activity. The presence of multiple functional groups, including a bromo substituent, a methoxy group, and a pyrrolidine moiety, endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The bromo group at the 5-position of the pyridine ring enhances electrophilicity, making the molecule susceptible to nucleophilic substitution reactions, which is a common strategy in drug development for introducing diverse molecular architectures. The methoxy group at the 2-position contributes to metabolic stability and can serve as a site for further derivatization. The pyrrolidin-2-yl side chain introduces a nitrogen-rich environment, which is often associated with enhanced binding affinity to biological targets such as enzymes and receptors. These structural features collectively position 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine as a versatile building block for the synthesis of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule modulators targeting neurological disorders. Pyridine derivatives have been extensively studied for their potential in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The structural motif of 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine shares similarities with several known pharmacophores that exhibit activity against conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies suggest that this compound may interact with monoamine transporters and receptors, although further investigation is required to fully elucidate its mechanism of action.

Advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking simulations, have been employed to predict the binding interactions of 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine with various protein targets. These computational approaches have identified promising leads that warrant experimental validation. For instance, docking studies have indicated that this compound may bind to the active site of certain enzymes implicated in cancer metabolism, suggesting its potential as an anticancer agent.

The synthesis of 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination step at the 5-position can be achieved using standard electrophilic aromatic substitution reactions, while the methoxylation at the 2-position can be performed via nucleophilic aromatic substitution or direct functionalization methods. The introduction of the pyrrolidinyl group typically involves reductive amination or nucleophilic addition reactions, depending on the synthetic route employed. These synthetic strategies underscore the flexibility of this scaffold in accommodating diverse functional groups and enabling further derivatization.

One of the most compelling aspects of 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine is its potential as a scaffold for structure-based drug design. By leveraging high-throughput screening (HTS) platforms and fragment-based drug discovery (FBDD) techniques, researchers can rapidly identify analogs with enhanced potency and selectivity. The pyridine core provides a robust framework for optimizing pharmacokinetic properties such as solubility, permeability, and metabolic stability. Additionally, the presence of multiple substituents allows for fine-tuning of electronic and steric properties to improve binding affinity to biological targets.

In recent publications, researchers have reported on the development of novel kinase inhibitors incorporating pyridine derivatives as key pharmacophores. Kinases are critical enzymes involved in cell signaling pathways and are frequently implicated in various diseases, including cancer. The structural features of 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine make it an attractive candidate for designing kinase inhibitors due to its ability to mimic natural substrates and interfere with enzyme activity. Preliminary data suggest that analogs derived from this scaffold exhibit inhibitory effects against specific kinases, making them promising candidates for further development.

The role of 5-bromo-2-methoxy-3-(pyrrolidin-2-yl)pyridine in addressing unmet medical needs extends beyond oncology. Researchers are exploring its potential in treating inflammatory diseases by targeting pathways such as NF-kB and MAPK signaling. Pyridine derivatives have been shown to modulate these pathways by inhibiting key transcription factors and downstream effectors. The unique combination of functional groups in 5-bromo-2-methoxy-3-(pyrrolidin - 2 - yl ) py rid ine allows it to interact with multiple targets within these pathways, potentially leading to synergistic therapeutic effects.

The growing interest in 5-bromo - 2 - meth oxy - 3 - ( p y r r o l id i n - 2 - y l ) p y r i d i n e is also driven by advancements in analytical techniques that enable detailed characterization of its chemical properties and biological activity. Mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography provide essential insights into molecular structure-function relationships. These tools are critical for confirming synthetic purity and understanding how structural modifications influence biological outcomes.

The future prospects for 5-bromo - 2 - meth oxy - 3 - ( p y r r o l id i n - 2 - y l ) p y r i d i n e are bright, with ongoing research aimed at expanding its applications in drug discovery and therapeutic development. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical candidates. By integrating interdisciplinary approaches—combining organic synthesis, computational modeling, medicinal chemistry, and preclinical testing—researchers can accelerate the discovery pipeline for novel bioactive molecules derived from this promising scaffold.